Cas no 2648923-93-5 ((2S)-1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetyl}pyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetyl}pyrrolidine-2-carboxylic acid
• CAS No: 2648923-93-5
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6056957
• PubChem ID: 165962908
• Update Time: 2025-05-30

(2S)-1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetyl}pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetyl}pyrrolidine-2-carboxylic acid
• EN300-1580784
• 2648923-93-5
• (2S)-1-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-3-yl]acetyl}pyrrolidine-2-carboxylic acid

• Inchi： 1S/C27H30N2O6/c30-25(29-12-5-10-24(29)26(31)32)14-17-15-34-13-11-23(17)28-27(33)35-16-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,17,22-24H,5,10-16H2,(H,28,33)(H,31,32)/t17?,23?,24-/m0/s1
• InChI Key： ZFWGAHZSEOZONZ-KGMOOGKZSA-N
• SMILES： O1CCC(C(C1)CC(N1CCC[C@H]1C(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetyl}pyrrolidine-2-carboxylic acid

Comprehensive Guide to (2S)-1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetyl}pyrrolidine-2-carboxylic acid (CAS No. 2648923-93-5)

(2S)-1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetyl}pyrrolidine-2-carboxylic acid (CAS No. 2648923-93-5) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are crucial intermediates in the production of bioactive peptides and small-molecule drugs. Its unique structure, featuring a pyrrolidine-2-carboxylic acid backbone and an Fmoc-protected oxane ring, makes it highly valuable in modern drug discovery and biotechnology applications.

The growing demand for peptide-based therapeutics has increased interest in compounds like (2S)-1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetyl}pyrrolidine-2-carboxylic acid. Researchers frequently search for Fmoc-protected building blocks and amino acid derivatives for solid-phase peptide synthesis (SPPS), highlighting its relevance in current scientific trends. Additionally, its role in drug development and bioconjugation techniques makes it a hot topic in pharmaceutical forums and academic discussions.

One of the key advantages of this compound is its compatibility with automated peptide synthesizers, a feature highly sought after in high-throughput screening labs. The Fmoc group provides excellent protection during synthesis while allowing easy deprotection under mild conditions, minimizing side reactions. This property is particularly important for researchers working on complex peptide architectures or peptide-drug conjugates, which are gaining traction in targeted cancer therapies and diagnostic applications.

From a chemical perspective, (2S)-1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetyl}pyrrolidine-2-carboxylic acid exhibits excellent stability under standard laboratory conditions. Its oxane ring structure contributes to enhanced conformational rigidity, which can influence the biological activity of resulting peptides. This characteristic makes it particularly valuable for developing peptide mimetics and structure-activity relationship (SAR) studies, addressing one of the most common challenges in medicinal chemistry – improving metabolic stability of peptide-based drugs.

The market for specialty amino acid derivatives like this compound has seen steady growth, driven by increasing R&D investments in biopharmaceuticals and personalized medicine. Many researchers searching for custom peptide synthesis building blocks or unnatural amino acid derivatives specifically look for compounds with these structural features. The presence of both Fmoc protection and carboxylic acid functionality in the same molecule provides exceptional versatility for various conjugation strategies.

Quality control is paramount when working with (2S)-1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetyl}pyrrolidine-2-carboxylic acid. Reputable suppliers typically provide comprehensive analytical data including HPLC chromatograms, mass spectrometry results, and NMR spectra to ensure batch-to-batch consistency. This level of characterization is essential for researchers who need high-purity compounds for sensitive applications like clinical-stage drug development or diagnostic probe synthesis.

Storage and handling recommendations for this compound generally suggest keeping it in a cool, dry environment, protected from light. While not classified as hazardous, proper laboratory practices should be followed when handling any fine chemicals. The compound's solubility profile (typically soluble in polar aprotic solvents like DMF or DMSO) makes it convenient for most peptide synthesis applications, addressing another common concern among synthetic chemists.

Looking at future applications, (2S)-1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetyl}pyrrolidine-2-carboxylic acid shows promise in emerging fields like peptide-based materials science and biodegradable polymers. Its structural features could enable the development of novel smart biomaterials with applications in drug delivery systems and tissue engineering. These potential uses align well with current trends in green chemistry and sustainable pharmaceutical manufacturing, making it a compound worth watching in coming years.

For researchers considering this compound for their work, it's important to note that the stereochemical purity (indicated by the (2S) designation) is crucial for many biological applications. The compound's chiral center can significantly influence the activity and properties of resulting peptides, making it essential for studies requiring enantiomerically pure intermediates. This aspect is particularly relevant for those working on GPCR-targeting peptides or other stereospecific biological interactions.

In conclusion, (2S)-1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-3-ylacetyl}pyrrolidine-2-carboxylic acid represents a valuable tool in modern peptide chemistry and drug discovery. Its unique combination of structural features addresses several current challenges in pharmaceutical development, from improving peptide stability to enabling novel conjugation strategies. As the field of biologics continues to expand, specialized building blocks like this will play an increasingly important role in advancing therapeutic innovations.